![molecular formula C5H4N4O5 B2450482 4-Amino-3,5-dinitropyridin-2-ol CAS No. 148000-53-7](/img/structure/B2450482.png)
4-Amino-3,5-dinitropyridin-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Amino-3,5-dinitropyridin-2-ol is a chemical compound with the molecular formula C5H4N4O5 . It is used in laboratory settings .
Molecular Structure Analysis
The molecular structure of 4-Amino-3,5-dinitropyridin-2-ol has been identified through various methods such as single-crystal X-ray diffraction analysis . The compound has a molecular weight of 200.109 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Amino-3,5-dinitropyridin-2-ol include a molecular weight of 200.109 Da .Scientific Research Applications
- ADNPO is a high-energy compound with promising properties for use in energetic materials. Researchers have explored its potential as an ingredient in solid propellants and explosives. For instance, the lead salt of 4-amino-3,5-dinitropyrazole (PDNAP) derived from ADNPO acts as a combustion catalyst in solid propellants . Its thermal behavior and decomposition kinetics are crucial for propellant design.
- Researchers have developed a facile synthesis strategy using 4-bromopyrazole as a starting material to create 4-amino-3,5-dinitropyrazolate-based energetic derivatives. These compounds exhibit interesting properties and are characterized through techniques like IR spectroscopy .
- ADNPO and related compounds play a role in the field of explosives. For example, 1,3,5-triamino-2,4,6-trinitrobenzene (TATB) is an explosive material with low detonation sensitivity and comparable power to TNT. Although not directly ADNPO, it highlights the broader context of energetic materials research .
Energetic Materials and Propellants
Synthesis of Energetic Derivatives
Explosive Materials
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-amino-3,5-dinitro-1H-pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N4O5/c6-3-2(8(11)12)1-7-5(10)4(3)9(13)14/h1H,(H3,6,7,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGHAEKXKKLASBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=O)N1)[N+](=O)[O-])N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-3,5-dinitropyridin-2-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.